Cas no 328540-83-6 (4-((4'-Nitro-[1,1'-biphenyl]-4-yl)amino)-4-oxobut-2-enoic acid)

• Product Name: 4-((4'-Nitro-[1,1'-biphenyl]-4-yl)amino)-4-oxobut-2-enoic acid
• CAS No: 328540-83-6
• MF: C₁₆H₁₂N₂O₅
• MW: 312.276884078979
• CID: 5696951
• PubChem ID: 682380
• Update Time: 2025-08-02

4-((4'-Nitro-[1,1'-biphenyl]-4-yl)amino)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((4'-Nitro-[1,1'-biphenyl]-4-yl)amino)-4-oxobut-2-enoic acid
• 328540-83-6
• (2E)-3-({4'-nitro-[1,1'-biphenyl]-4-yl}carbamoyl)prop-2-enoic acid
• AB00079852-01
• AKOS001610110
• Z2572916515
• 4-((4'-Nitro-[1,1'-biphenyl]-4-yl)amino)-4-oxobut-2-enoicacid
• 4-((4-NITRO-[1,1-BIPHENYL]-4-YL)AMINO)-4-OXOBUT-2-ENOIC ACID
• 2-Butenoic acid, 4-[(4'-nitro[1,1'-biphenyl]-4-yl)amino]-4-oxo-

• MDL： MFCD00398244
• Inchi： 1S/C16H12N2O5/c19-15(9-10-16(20)21)17-13-5-1-11(2-6-13)12-3-7-14(8-4-12)18(22)23/h1-10H,(H,17,19)(H,20,21)/b10-9+
• InChI Key： URZIPQUZRRJBQQ-MDZDMXLPSA-N
• SMILES： O=C(/C=C/C(=O)O)NC1C=CC(=CC=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.07462149g/mol
• Monoisotopic Mass: 312.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 112Ų

Additional information on 4-((4'-Nitro-[1,1'-biphenyl]-4-yl)amino)-4-oxobut-2-enoic acid

Comprehensive Overview of 4-((4'-Nitro-[1,1'-biphenyl]-4-yl)amino)-4-oxobut-2-enoic acid (CAS No. 328540-83-6)

4-((4'-Nitro-[1,1'-biphenyl]-4-yl)amino)-4-oxobut-2-enoic acid (CAS No. 328540-83-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its nitro-substituted biphenyl core and α,β-unsaturated carboxylic acid moiety, exhibits unique physicochemical properties that make it a valuable intermediate in synthetic applications. Researchers are increasingly exploring its potential in drug discovery, particularly due to its ability to interact with biological targets through hydrogen bonding and π-π stacking interactions.

The structural complexity of 4-((4'-Nitro-[1,1'-biphenyl]-4-yl)amino)-4-oxobut-2-enoic acid allows for diverse functionalization, making it a versatile building block in organic synthesis. Its nitro group can be reduced to an amine, enabling further derivatization, while the conjugated double bond offers opportunities for Michael addition reactions. These features align with current trends in green chemistry, where researchers seek efficient, atom-economical pathways to complex molecules. The compound's relevance is further highlighted by its potential applications in photovoltaic materials and organic electronics, areas experiencing rapid growth due to global interest in sustainable energy solutions.

Analytical characterization of CAS 328540-83-6 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are critical for reproducible research outcomes. Recent studies have investigated its solubility profile in various organic solvents, a topic frequently searched by synthetic chemists optimizing reaction conditions. The compound demonstrates moderate solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which is particularly relevant for biological assays.

In the context of structure-activity relationship (SAR) studies, the 4-((4'-Nitro-[1,1'-biphenyl]-4-yl)amino)-4-oxobut-2-enoic acid scaffold has shown promise as a pharmacophore in designing enzyme inhibitors. Computational chemistry approaches, including molecular docking and density functional theory (DFT) calculations, have been employed to predict its binding modes with various protein targets. This aligns with the pharmaceutical industry's growing reliance on computer-aided drug design (CADD), a frequently searched term among medicinal chemistry professionals. The compound's electron-withdrawing nitro group and hydrogen bond acceptor/donor capabilities contribute to its interesting electronic distribution and potential bioactivity.

From a materials science perspective, the π-conjugated system in 4-((4'-Nitro-[1,1'-biphenyl]-4-yl)amino)-4-oxobut-2-enoic acid makes it a candidate for developing organic semiconductors. Its ability to undergo charge transfer processes has been investigated for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). These applications resonate with current market demands for flexible electronics and energy-efficient display technologies. The compound's thermal stability, often analyzed by thermogravimetric analysis (TGA), is another property of significant interest to materials engineers.

Quality control protocols for CAS 328540-83-6 emphasize the importance of monitoring isomeric purity and residual solvents, addressing common concerns in fine chemical manufacturing. The compound's stability under various storage conditions is frequently queried in scientific forums, with studies indicating optimal preservation in anhydrous environments at controlled temperatures. These practical considerations are crucial for maintaining batch-to-batch consistency in industrial applications.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 4-((4'-Nitro-[1,1'-biphenyl]-4-yl)amino)-4-oxobut-2-enoic acid, particularly in antimicrobial and anti-inflammatory applications. This reflects broader pharmaceutical industry trends toward developing novel small molecule therapeutics against resistant pathogens and chronic inflammatory conditions. The compound's modular structure allows for systematic variation, enabling medicinal chemists to explore diverse structure-property relationships while maintaining core pharmacophoric elements.

Environmental fate studies of 328540-83-6 have examined its biodegradation pathways and ecotoxicological profile, responding to increased regulatory scrutiny of chemical substances. These investigations employ advanced analytical methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS) to track transformation products. Such studies address frequently asked questions about the environmental impact of synthetic intermediates, particularly in the context of green chemistry metrics and sustainable manufacturing practices.

The synthesis of 4-((4'-Nitro-[1,1'-biphenyl]-4-yl)amino)-4-oxobut-2-enoic acid typically involves amide coupling reactions between appropriately functionalized biphenyl precursors and maleic anhydride derivatives. Process chemists have optimized these routes to improve atom economy and reduce environmental impact - key considerations in modern chemical production. Scale-up challenges, a common search topic among industrial chemists, have been addressed through careful control of reaction parameters and purification techniques.

In academic settings, CAS 328540-83-6 serves as an instructive example for teaching advanced concepts in organic synthesis and spectroscopic analysis. Its well-defined NMR fingerprint and characteristic IR absorption bands make it particularly valuable for spectroscopy education. The compound's multifaceted chemistry aligns with current pedagogical trends emphasizing interdisciplinary approaches and real-world applications in chemical education.

Future research directions for 4-((4'-Nitro-[1,1'-biphenyl]-4-yl)amino)-4-oxobut-2-enoic acid may explore its potential in catalysis as a ligand for transition metal complexes or its incorporation into metal-organic frameworks (MOFs). These applications capitalize on the compound's ability to coordinate metal centers through its carboxylate group and aryl nitrogen. Such investigations would contribute to the expanding field of functional materials, addressing contemporary needs in gas storage, molecular separation, and heterogeneous catalysis.